BENGH@ Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Preparation of
Solvent Green 3 Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent green 3

Cat. No.: B1669087

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Green 3 (C.l. 61565) is an anthraquinone-based dye characterized by its blue-green
hue.[1] It is a lipophilic compound, rendering it insoluble in water but soluble in various organic
solvents, oils, and fats.[1][2] In a research context, it is often used for coloring plastics,
hydrocarbon-based solvents, waxes, and other non-polar materials.[3][4] Proper preparation of
a concentrated stock solution is a critical first step for its accurate and reproducible use in
experimental assays.

This document provides a detailed protocol for the preparation of Solvent Green 3 stock
solutions, outlining necessary materials, safety precautions, and storage conditions to ensure
solution stability and integrity.

Physicochemical and Solubility Data

Quantitative data for Solvent Green 3 is summarized below. The choice of solvent is critical;
while slightly soluble in common lab solvents like DMSO and ethanol, it exhibits much better
solubility in solvents such as chloroform and N,N-Dimethylformamide (DMF).[1][5][6]
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Parameter Value Reference(s)

Molecular Formula C2sH22N202 [11[7118]

Molecular Weight 418.49 g/mol (110718191
Dark green to blue-black

Appearance [2][4][10]
powder

Water Solubility Insoluble [11[2][6]

Organic Solubility (at 20°C)

Chloroform, DMF, Toluene,

[1]1416]

Benzene
Acetone: 0.8 g/L [11]
Dichloromethane: 20 g/L [11]
Toluene: 20 g/L [11]
DMSO: Slightly soluble [5]
Ethanol: 0.1 g/L [11]

Safety Precautions

Solvent Green 3 may cause skin, eye, and respiratory irritation.[2][12] Adherence to standard

laboratory safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and

nitrile gloves when handling the solid powder and resulting solutions.

« Ventilation: Handle the solid powder and concentrated organic solvents exclusively within a

certified chemical fume hood to avoid inhalation of dust or vapors.[13]

o Waste Disposal: Dispose of all chemical waste, including unused solutions and contaminated

consumables, in accordance with your institution's hazardous waste disposal guidelines.

Experimental Protocol: Stock Solution Preparation
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This protocol provides instructions for preparing a stock solution by either mass concentration
(mg/mL) or molarity (mM). Chloroform is used as the primary example due to the dye's high
solubility.

Required Materials & Equipment

e Solvent Green 3 powder (CAS 128-80-3)

e Anhydrous Chloroform (or other suitable solvent like DMF)
e Analytical balance

e Spatula

» Weighing paper or boat

» Glass beaker or flask

e Volumetric flask (Class A)

e Magnetic stirrer and stir bar

o Pipettes

Amber glass vial or polypropylene tube for storage

Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1669087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Stock Solution Preparation

Preparation

1. Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Tare analytical balance
with weigh boat

ove to Fume Hood

Processing in Fume Hood

3. Weigh required mass
of Solvent Green 3 powder

\ 4

4. Transfer powder to
volumetric flask

\ 4

5. Add ~70% of final
solvent volume

\ 4

6. Dissolve completely
(use magnetic stirrer)

:

7. Add solvent to final
volume (QS)

Final Steps

8. Aliquot into amber vials

\ 4

9. Label clearly (Name, Conc., Date)

\ 4

10. Store under recommended
conditions

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a Solvent Green 3 stock solution.
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Step-by-Step Procedure

Example A: Preparing 10 mL of a 10 mg/mL Stock Solution in Chloroform

o Calculate Mass: For a 10 mg/mL solution in a 10 mL volume, you will need: (10 mg/mL) * (10
mL) = 100 mg of Solvent Green 3.

» Weighing: In a chemical fume hood, place a weigh boat on the analytical balance and tare.
Carefully weigh out 100 mg of Solvent Green 3 powder.

 Dissolving: Transfer the powder to a 10 mL Class A volumetric flask. Add approximately 7 mL
of chloroform. Add a small magnetic stir bar and place the flask on a stir plate until the
powder is fully dissolved.

e Final Volume: Once dissolved, carefully add chloroform until the bottom of the meniscus
reaches the 10 mL calibration mark (QS).

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.
Example B: Preparing 10 mL of a 10 mM Stock Solution in Chloroform

o Calculate Mass: Using the molecular weight (418.49 g/mol ):

o Moles needed = (10 mmol/L) * (0.010 L) = 0.0001 mol

o Mass needed = (0.0001 mol) * (418.49 g/mol ) = 0.04185 g = 41.85 mg

» Weighing: In a chemical fume hood, place a weigh boat on the analytical balance and tare.
Carefully weigh out 41.85 mg of Solvent Green 3 powder.

e Dissolving & Final Volume: Follow steps 3-5 from Example A, using the weighed 41.85 mg of
powder and bringing the final volume to 10 mL with chloroform.

Storage and Stability

Proper storage is essential to maintain the efficacy of the stock solution.
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o Container: Store the solution in tightly sealed amber glass vials or tubes to protect it from
light.[13]

o Temperature: Store in a cool, dry place.[2][13] For long-term storage (months), refrigeration
at 2-8°C is recommended. For very long-term storage, consider aliquoting and storing at
-20°C to minimize freeze-thaw cycles.

« Stability: The compound is stable under normal temperatures and pressures.[12] When
stored correctly, the solid form has a shelf life of up to 36 months.[3] The stability of the
solution is dependent on the solvent, but when protected from light and evaporation, it
should remain stable for several months at 2-8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Green 3 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669087#how-to-prepare-a-stock-solution-of-solvent-
green-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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